Cas no 1353987-09-3 ([1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester)

• Product Name: [1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester
• CAS No: 1353987-09-3
• MF: C₁₅H₂₇ClN₂O₃
• MW: 318.839483499527
• CID: 2160302
• Update Time: 2025-10-31

[1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester
• tert-Butyl (1-(2-chloroacetyl)piperidin-3-yl)(isopropyl)carbamate
• (S)-tert-Butyl (1-(2-chloroacetyl)piperidin-3-yl)(isopropyl)carbamate
• (R)-tert-Butyl (1-(2-chloroacetyl)piperidin-3-yl)(isopropyl)carbamate
• AM94884
• [1-(2-Chloroacetyl)piperidin-3-yl]isopropylcarbamic acid tert-butyl ester

• Inchi： 1S/C15H27ClN2O3/c1-11(2)18(14(20)21-15(3,4)5)12-7-6-8-17(10-12)13(19)9-16/h11-12H,6-10H2,1-5H3
• InChI Key： CXKNYPOXEPCUJP-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC(C1)N(C(=O)OC(C)(C)C)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 380
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on [1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester

Professional Introduction to [1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester (CAS No. 1353987-09-3)

[1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester is a significant compound in the field of pharmaceutical chemistry, featuring a complex molecular structure that has garnered considerable attention for its potential applications in drug development. This compound, identified by the CAS number 1353987-09-3, is a derivative of piperidine, an important heterocyclic scaffold widely used in medicinal chemistry due to its ability to mimic the binding properties of biological targets.

The molecular structure of [1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester incorporates several key functional groups that contribute to its pharmacological properties. The presence of a chloro-acetyl group at the 2-position of the piperidine ring and a tert-butyl ester group on the carbamic acid moiety enhances its reactivity and binding affinity. These features make it a valuable intermediate in the synthesis of more complex molecules designed for therapeutic intervention.

Recent advancements in medicinal chemistry have highlighted the importance of piperidine derivatives in the development of novel drugs. The structural motif of [1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester aligns well with the criteria for designing compounds that interact with biological targets such as enzymes and receptors. Its unique chemical profile has been explored in various research studies aimed at identifying new pharmacophores for treating a range of diseases.

In particular, the chloro-acetyl group serves as a versatile handle for further chemical modifications, enabling researchers to attach other functional groups or biomolecules through amide bond formation. This flexibility is crucial for generating libraries of compounds that can be screened for biological activity. The tert-butyl ester group, on the other hand, provides stability to the molecule during synthetic processes while also serving as a protecting group that can be removed under specific conditions to reveal more reactive intermediates.

One of the most promising areas where [1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester has shown potential is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling pathways that contribute to disease progression. The piperidine scaffold, with its ability to mimic ATP binding pockets, makes it an ideal candidate for developing kinase inhibitors.

Current research in this field has demonstrated that [1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester can serve as a key building block for constructing novel kinase inhibitors. Studies have shown that derivatives of this compound exhibit inhibitory activity against various kinases, including those involved in cancer cell proliferation and survival. The chloro-acetyl group allows for further derivatization to optimize potency and selectivity, while the tert-butyl ester group ensures compatibility with standard synthetic protocols.

Another area where this compound has been extensively studied is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or proteins can help prevent infection or reduce viral load. The structural features of [1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester make it a suitable candidate for designing inhibitors of viral proteases and polymerases. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions enhances its potential as an antiviral agent.

Recent publications have highlighted the use of this compound in high-throughput screening campaigns aimed at identifying new antiviral drugs. The versatility of its chemical structure allows it to be modified in various ways to improve its pharmacokinetic properties and reduce toxicity. Researchers have explored different synthetic strategies to generate analogs of [1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester, aiming to identify compounds with enhanced efficacy and reduced side effects.

The synthesis of [1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester involves multiple steps, each requiring careful optimization to ensure high yield and purity. The chloro-acetyl group is typically introduced via reaction with 2-chloroacetyl chloride, while the piperidine ring is formed through nucleophilic substitution or cyclization reactions. The carbamic acid tert-butyl ester is then formed by reacting the intermediate with diethyl carbonate or another suitable carbamate-forming agent.

The final product is characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the molecular structure and purity of the compound, ensuring that it meets the required standards for further applications.

In conclusion, [1-(2-Chloro-acetyl)-piperidin-3-yl]-isopropil-carbamic acid tert-butylester (CAS No. 1353987-09-3) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an valuable intermediate for synthesizing novel therapeutic agents targeting various diseases, including cancer and viral infections. Continued research into this compound and its derivatives will likely yield new insights into drug design principles and lead to the discovery of next-generation pharmaceuticals.